3-Pentanone, 2-(phenylthio)-

• CAS No.: 27872-70-4
• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 2-phenylsulfanylpentan-3-one
• InChI: InChI=1S/C11H14OS/c1-3-11(12)9(2)13-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key: FYHMROZMCQYUKO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)SC1=CC=CC=C1

Description

3-Pentanone, 2-(phenylthio)- is an organic compound that belongs to the class of ketones It is characterized by the presence of a phenylthio group attached to the second carbon of the pentanone chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pentanone, 2-(phenylthio)- can be achieved through several methods. One common approach involves the reaction of 3-pentanone with thiophenol in the presence of a base such as sodium hydride. The reaction typically takes place under reflux conditions, leading to the formation of the desired product.

Industrial Production Methods

Industrial production of 3-Pentanone, 2-(phenylthio)- may involve more efficient and scalable methods. One such method includes the catalytic addition of thiophenol to 3-pentanone using a suitable catalyst under controlled temperature and pressure conditions. This method ensures high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

3-Pentanone, 2-(phenylthio)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the ketone group can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of the corresponding alcohol.

Substitution: The phenylthio group can undergo substitution reactions with nucleophiles, resulting in the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Various nucleophiles such as amines or alkyl halides

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Derivatives with different substituents replacing the phenylthio group

Scientific Research Applications

3-Pentanone, 2-(phenylthio)- has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce the phenylthio group into various molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Pentanone, 2-(phenylthio)- involves its interaction with specific molecular targets. The phenylthio group can participate in various chemical reactions, influencing the compound’s reactivity and biological activity. The ketone group can also undergo nucleophilic addition reactions, further contributing to its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

3-Pentanone: A simple ketone without the phenylthio group.

2-Pentanone: Another ketone with a different position of the carbonyl group.

Thiophenol: Contains the phenylthio group but lacks the ketone functionality.

Uniqueness

3-Pentanone, 2-(phenylthio)- is unique due to the presence of both the ketone and phenylthio groups, which confer distinct chemical properties and reactivity. This combination makes it a valuable compound for various applications in research and industry.